Cas no 191591-69-2 (5-(3-Chloropropyl)-1-methyl-1,4,5,6,7,8-hexahydropyrrolo[3,2-c]azepine-4,8-dione)

• Product Name: 5-(3-Chloropropyl)-1-methyl-1,4,5,6,7,8-hexahydropyrrolo[3,2-c]azepine-4,8-dione
• CAS No: 191591-69-2
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 5061985
• Update Time: 2025-08-03

5-(3-Chloropropyl)-1-methyl-1,4,5,6,7,8-hexahydropyrrolo[3,2-c]azepine-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropyl)-1,5,6,7-tetrahydro-1-methylpyrrolo[3,2-c]azepine-4,8-dione
• 5-(3-chloropropyl)-1-methyl-1,4,5,6,7,8-hexahydropyrrolo[3,2-c]-azepine-4,8-dione
• 5-(3-chloropropyl)-1-methyl-1,4,5,6,7,8-hexahydropyrrolo[3,2-c]azepine-4,8-dione
• 5-(3-Chloropropyl)-1-methyl-6,7-dihydropyrrolo[3,2-c]azepine-4,8(1H,5H)-dione
• 5-(3-Chloropropyl)-1-methyl-1,4,5,6,7,8-hexahydropyrrolo[3,2-c]azepine-4,8-dione

• Inchi： 1S/C12H15ClN2O2/c1-14-7-3-9-11(14)10(16)4-8-15(12(9)17)6-2-5-13/h3,7H,2,4-6,8H2,1H3
• InChI Key： LCVCDNPJMNXJOB-UHFFFAOYSA-N
• SMILES： ClCCCN1C(C2C=CN(C)C=2C(CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 0.9
• Topological Polar Surface Area: 42.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines Pyrroloazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines